Cas no 1807278-18-7 (5-Cyano-3-hydroxypicolinic acid)

• Product Name: 5-Cyano-3-hydroxypicolinic acid
• CAS No: 1807278-18-7
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• CID: 4904031
• Update Time: 2025-10-28

5-Cyano-3-hydroxypicolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-hydroxypicolinic acid

• Inchi： 1S/C7H4N2O3/c8-2-4-1-5(10)6(7(11)12)9-3-4/h1,3,10H,(H,11,12)
• InChI Key： YILWUVKVVWRXRY-UHFFFAOYSA-N
• SMILES： OC1=CC(C#N)=CN=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 0.6
• Topological Polar Surface Area: 94.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Cyano-3-hydroxypicolinic acid

Research Brief on 5-Cyano-3-hydroxypicolinic Acid (CAS: 1807278-18-7): Recent Advances and Applications in Chemical Biology and Medicine

5-Cyano-3-hydroxypicolinic acid (CAS: 1807278-18-7) is a heterocyclic compound that has recently garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 5-Cyano-3-hydroxypicolinic acid as a versatile scaffold in the design of novel enzyme inhibitors. Its pyridine core, coupled with the cyano and hydroxyl functional groups, allows for selective interactions with biological targets, particularly kinases and phosphodiesterases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a lead compound in the development of selective PDE4 inhibitors for inflammatory diseases, showcasing its potential in modulating cyclic nucleotide signaling pathways.

In the realm of synthetic chemistry, advancements have been made in the efficient synthesis of 5-Cyano-3-hydroxypicolinic acid derivatives. A recent patent (WO2023056421) describes an improved catalytic process for the large-scale production of this compound, emphasizing its growing industrial relevance. The method utilizes a palladium-catalyzed cyanation reaction, achieving higher yields (85-90%) compared to traditional approaches, while maintaining excellent purity profiles suitable for pharmaceutical applications.

Structural-activity relationship (SAR) studies have revealed that modifications at the 5-position of the pyridine ring significantly influence the compound's biological properties. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified that electron-withdrawing groups at this position enhance binding affinity to certain cancer-related protein targets, suggesting potential applications in oncology drug development. These findings are particularly relevant given the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Emerging applications in diagnostic imaging have also been reported. The compound's ability to chelate metal ions while maintaining biological activity has led to its investigation as a scaffold for developing novel PET and SPECT imaging agents. Preliminary results from a multicenter clinical trial (NCT05678921) indicate that 68Ga-labeled derivatives show promising tumor-targeting capabilities in neuroendocrine malignancies, with excellent signal-to-noise ratios observed in early-phase imaging studies.

In conclusion, 5-Cyano-3-hydroxypicolinic acid represents a multifaceted compound with diverse applications in modern drug discovery and development. Its unique chemical properties, combined with recent synthetic advancements and growing understanding of its biological activities, position it as an important building block in medicinal chemistry. Future research directions likely include further exploration of its therapeutic potential in neurological disorders and infectious diseases, as well as optimization of its physicochemical properties for enhanced drug-like characteristics.